Cas no 1214323-12-2 (2-(3-fluorophenyl)-6-methylbenzoic acid)

• Product Name: 2-(3-fluorophenyl)-6-methylbenzoic acid
• CAS No: 1214323-12-2
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD14701522
• CID: 2617565
• PubChem ID: 46314573
• Update Time: 2025-10-07

2-(3-fluorophenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-6-methylbenzoic acid
• 3'-Fluoro-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• MFCD14701522
• 1214323-12-2
• DTXSID40673479
• 2-(3-Fluorophenyl)-6-methylbenzoic acid, 95%

• MDL： MFCD14701522
• Inchi： 1S/C14H11FO2/c1-9-4-2-7-12(13(9)14(16)17)10-5-3-6-11(15)8-10/h2-8H,1H3,(H,16,17)
• InChI Key： KHYMPACHJROHHR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 230.07430775g/mol
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(3-fluorophenyl)-6-methylbenzoic acid

Comprehensive Analysis of 2-(3-fluorophenyl)-6-methylbenzoic acid (CAS 1214323-12-2): Properties, Applications, and Industry Trends

2-(3-fluorophenyl)-6-methylbenzoic acid (CAS 1214323-12-2) is a fluorinated aromatic carboxylic acid derivative gaining attention in pharmaceutical and agrochemical research. This compound, characterized by its methyl-substituted benzoic acid core and 3-fluorophenyl moiety, exhibits unique physicochemical properties that make it valuable for drug discovery and material science applications. The presence of both fluorine and methyl groups enhances its metabolic stability and lipophilicity, key factors driving its popularity in medicinal chemistry.

Recent studies highlight the growing demand for fluorinated organic compounds like 2-(3-fluorophenyl)-6-methylbenzoic acid, particularly in the development of small-molecule therapeutics. Researchers are actively investigating its potential as a building block for kinase inhibitors and GPCR-targeted drugs, aligning with the pharmaceutical industry's focus on precision medicine. The compound's CAS 1214323-12-2 has appeared in numerous patent applications, underscoring its commercial relevance in intellectual property protection for novel drug candidates.

From a synthetic chemistry perspective, 2-(3-fluorophenyl)-6-methylbenzoic acid serves as an excellent example of directed ortho-metalation strategies. Its production typically involves palladium-catalyzed cross-coupling reactions, a topic frequently searched by organic chemists exploring green chemistry alternatives. The fluorine atom at the meta position influences both electronic effects and molecular conformation, making this compound particularly interesting for structure-activity relationship (SAR) studies.

The analytical characterization of CAS 1214323-12-2 presents several technical challenges that resonate with current laboratory trends. Advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are essential for quality control, reflecting the pharmaceutical industry's emphasis on analytical method validation. These aspects are particularly relevant given increasing regulatory requirements for impurity profiling in active pharmaceutical ingredients (APIs).

Environmental considerations surrounding fluorinated compounds have sparked discussions about sustainable synthesis methods for 2-(3-fluorophenyl)-6-methylbenzoic acid. Researchers are exploring biocatalytic approaches and flow chemistry techniques to reduce waste generation, addressing growing concerns about green chemistry metrics. This aligns with broader industry movements toward process intensification and atom economy in fine chemical production.

In material science applications, the methylbenzoic acid scaffold of this compound shows promise for developing liquid crystal materials and organic semiconductors. Its ability to form hydrogen-bonded networks makes it interesting for crystal engineering studies, a field experiencing growth due to applications in optoelectronic devices. The fluorophenyl group contributes to desirable electronic properties while maintaining thermal stability.

The commercial landscape for CAS 1214323-12-2 reflects several market trends. Specialty chemical suppliers report increasing inquiries about this fluorinated building block, particularly from contract research organizations (CROs) engaged in fragment-based drug discovery. Pricing intelligence suggests moderate stability for this intermediate, though supply chain factors for fluorine-containing precursors remain a consideration for manufacturers.

From a regulatory standpoint, 2-(3-fluorophenyl)-6-methylbenzoic acid falls under general chemical safety guidelines rather than restrictive classifications. Proper handling requires standard laboratory safety protocols, with particular attention to personal protective equipment (PPE) when handling powdered forms. These operational considerations are increasingly important in the context of laboratory automation and digital record-keeping trends.

Future research directions for this compound likely include expanded investigations into its metabolite identification profiles and potential as a proteolysis targeting chimera (PROTAC) component. The growing interest in fluorine in drug design suggests sustained relevance for 1214323-12-2 in medicinal chemistry pipelines, particularly for targets requiring C-H functionalization strategies.

For researchers working with 2-(3-fluorophenyl)-6-methylbenzoic acid, proper storage conditions (typically cool, dry environments) and solubility characteristics (moderate in polar organic solvents) represent practical considerations. These factors gain additional importance in the context of high-throughput screening workflows and combinatorial chemistry approaches that dominate modern drug discovery programs.